Cas no 924191-70-8 (3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 924191-70-8
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• MDL: MFCD08691261
• CID: 3109398
• PubChem ID: 16227536
• Update Time: 2025-06-07

3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(5-methylthien-2-yl)isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 3-methyl-6-(5-methylthiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-methyl-6-(5-methylthiophen-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• EN300-26255
• 924191-70-8
• G36949
• 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08691261
• Inchi： 1S/C13H10N2O3S/c1-6-3-4-10(19-6)9-5-8(13(16)17)11-7(2)15-18-12(11)14-9/h3-5H,1-2H3,(H,16,17)
• InChI Key： PAVYUFBDOSJQBP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=C2C(C)=NOC2=N1

Computed Properties

• Exact Mass: 274.04121336Da
• Monoisotopic Mass: 274.04121336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 485.6±45.0 °C at 760 mmHg
• Flash Point: 247.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

Introduction to 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid (CAS No. 924191-70-8): A Novel Compound with Significant Potential in Pharmaceutical Research

The compound 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid (CAS No. 924191-70-8) represents a fascinating advancement in the realm of heterocyclic chemistry, particularly within the pharmaceutical industry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The unique combination of a 1,2oxazolo[5,4-bpyridine core with a 5-methylthiophen-2-yl substituent introduces novel pharmacophoric elements that may contribute to its biological activity and therapeutic efficacy.

Recent research in the field of heterocyclic compounds has highlighted the significance of such structures in developing novel therapeutic agents. The 1,2oxazolo[5,4-bpyridine scaffold is known for its presence in several bioactive molecules, exhibiting a wide range of pharmacological properties. The incorporation of a 5-methylthiophen-2-yl group further enhances the molecular complexity, potentially influencing both the electronic and steric properties of the compound. This structural design allows for diverse interactions with biological targets, making it a promising candidate for further exploration.

The 3-Methyl substituent at the sixth position of the 1,2oxazolo[5,4-bpyridine ring system adds another layer of functionalization. This methyl group can modulate the electronic distribution within the molecule, affecting its reactivity and binding affinity to biological targets. Such modifications are often crucial in optimizing drug-like properties, including solubility, metabolic stability, and selectivity. The presence of these functional groups makes this compound an attractive subject for synthetic chemists and pharmacologists alike.

In the context of pharmaceutical research, the development of novel heterocyclic compounds is driven by the need for more effective and selective therapeutic agents. The 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid has shown promise in preliminary studies as a potential scaffold for drugs targeting various diseases. Its unique structural features may enable it to interact with specific biological pathways in a manner that existing drugs cannot. This opens up new avenues for treating conditions where current therapies are limited or inadequate.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further drug development. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly assess the binding affinity of this compound to various protein targets. These studies can provide valuable insights into its mechanism of action and help identify potential therapeutic applications. For instance, if this compound demonstrates strong binding to enzymes or receptors involved in inflammatory processes or cancer cell proliferation, it could be developed into a novel therapeutic agent.

The synthesis of 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently and with high purity. Techniques such as multi-step organic synthesis combined with modern catalytic methods allow for the precise construction of heterocyclic frameworks like this one. Additionally, computational tools can aid in predicting reaction outcomes and optimizing synthetic routes.

Once synthesized, the characterization of this compound is crucial for understanding its properties and potential applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed information about its molecular structure and purity. These data are essential for confirming the identity of the compound and for further studies involving its biological activity.

The biological evaluation of 3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid involves testing its interaction with various biological targets using in vitro assays. These assays can measure parameters such as enzyme inhibition or receptor binding affinity. If preliminary results are promising, further studies can be conducted using cell-based models to assess cytotoxicity and other pharmacological effects. Such studies are critical for determining whether this compound has therapeutic potential before moving on to animal models and eventually human clinical trials.

In conclusion,3-Methyl-6-(5-methylthiophen-2-yl)-1,2oxazolo[5,4-bpyridine-4-carboxylic Acid (CAS No. 924191-70-8) is a structurally complex and intriguing molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for developing novel therapeutic agents. Further research is warranted to fully explore its biological activity and therapeutic applications.